2,5-dichloro-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 2,5-dichloro-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C20H17Cl2N3OS/c1-11-4-3-5-18(12(11)2)25-19(15-9-27-10-17(15)24-25)23-20(26)14-8-13(21)6-7-16(14)22/h3-8H,9-10H2,1-2H3,(H,23,26)
• InChI Key: DOQKXUKHAPSGFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C4=C(C=CC(=C4)Cl)Cl)C
• Molecular Formula: C20H17Cl2N3OS
• Molecular Weight: 418.3 g/mol

Description

2,5-dichloro-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide is a useful research compound. Its molecular formula is C20H17Cl2N3OS and its molecular weight is 418.34. The purity is usually 95%.
BenchChem offers high-quality 2,5-dichloro-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,5-dichloro-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Interactions

A study by Saeed et al. (2020) investigated antipyrine-like derivatives, including compounds structurally similar to 2,5-dichloro-N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide. The research emphasized the synthesis, X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations of these compounds. The findings revealed that the crystal packing of the compounds was mainly stabilized by a combination of hydrogen bonds and π-interactions, highlighting the significance of electrostatic energy contributions in the stabilization of molecular assemblies. This study contributes to the understanding of the intermolecular interactions and structural stability of similar compounds (Saeed et al., 2020).

Antimicrobial Applications

Research by Palkar et al. (2017) explored novel analogs of pyrazol-5-ones, including structures related to the target compound, for their potential as antibacterial agents. The synthesized compounds demonstrated promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, suggesting the utility of such compounds in developing new antimicrobial therapies. This study highlights the antimicrobial potential of benzamide derivatives and related compounds (Palkar et al., 2017).

Biological Evaluation and Drug Development

Further research by Fahim and Shalaby (2019) on benzenesulfonamide derivatives, which share structural features with the target compound, involved the synthesis and biological evaluation of these molecules. The study identified compounds with excellent in vitro antitumor activity against specific cell lines, suggesting the potential of these derivatives in cancer therapy. This research emphasizes the importance of structural modifications in enhancing the biological activities of benzamide derivatives (Fahim & Shalaby, 2019).